Cas no 252348-76-8 (N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER)

• Product Name: N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• CAS No: 252348-76-8
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• MDL: MFCD09787525
• CID: 851561
• PubChem ID: 17039570
• Update Time: 2025-09-27

N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• N-TERT-BUTOXYCARBONYL-2-AMINOMETHYL-IMIDAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• Methyl N-tert-butoxycarbonyl-2-aminomethyl-imidazole-4-carboxylate
• Methyl 2-(aminomethyl)-1H-imidazole-4-carboxylate, 2-BOC protected
• Methyl 2-{[(tert-butoxycarbonyl)amino]methyl}-1H-imidazole-4-carboxylate
• methyl 2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1H-imidazole-5-carboxylate
• 252348-76-8
• Methyl 2-(((tert-butoxycarbonyl)amino)methyl)-1H-imidazole-5-carboxylate
• MFCD09787525
• J-015881

• MDL： MFCD09787525
• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(16)13-6-8-12-5-7(14-8)9(15)17-4/h5H,6H2,1-4H3,(H,12,14)(H,13,16)
• InChI Key： NQUQHYYZENIHCX-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC=C(C(=O)OC)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12200
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 93.31000
• LogP: 1.61190